molecular formula C19H23NO6S B2710827 N-(2-(2-hydroxyethoxy)-2-(p-tolyl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide CAS No. 1798457-57-4

N-(2-(2-hydroxyethoxy)-2-(p-tolyl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide

Cat. No. B2710827
CAS RN: 1798457-57-4
M. Wt: 393.45
InChI Key: JBMYOODPWUHCRS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2-(2-hydroxyethoxy)-2-(p-tolyl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide is a useful research compound. Its molecular formula is C19H23NO6S and its molecular weight is 393.45. The purity is usually 95%.
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Scientific Research Applications

Biological Activity and Molecular Docking

Sulfonamides, including derivatives similar to the specified compound, have been investigated for their biological activities against various enzymes. For instance, studies have reported on the synthesis and biological evaluation of sulfonamides possessing a 1,4-benzodioxane nucleus, showing moderate activity against enzymes like butyrylcholinesterase (BChE) and acetylcholinesterase (AChE), but promising activity against lipoxygenase (LOX) (Irshad et al., 2019). These findings indicate potential therapeutic applications, emphasizing the importance of molecular docking studies to understand the interaction between these compounds and target enzymes.

Antimicrobial Properties

Sulfonamide derivatives have been shown to possess proficient antimicrobial activities, with some compounds active against a selected panel of bacterial and fungal species. This indicates their potential use in developing new antimicrobial agents (Irshad et al., 2018).

Carbonic Anhydrase Inhibition

Research on sulfonamide derivatives, such as benzo[b]thiophene-2-sulfonamide, has explored their use as inhibitors of ocular carbonic anhydrase, suggesting applications in treating conditions like glaucoma. These compounds demonstrate significant ocular hypotensive activity, highlighting their therapeutic potential (Graham et al., 1989).

Antioxidant Activity

The antioxidant capacity of sulfonamide compounds, through mechanisms such as scavenging of free radicals, has been a subject of study. This property is crucial for applications in pharmaceuticals and nutraceuticals, where antioxidant activity is desired to combat oxidative stress (Munteanu & Apetrei, 2021).

properties

IUPAC Name

N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H23NO6S/c1-14-2-4-15(5-3-14)19(24-9-8-21)13-20-27(22,23)16-6-7-17-18(12-16)26-11-10-25-17/h2-7,12,19-21H,8-11,13H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JBMYOODPWUHCRS-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)C(CNS(=O)(=O)C2=CC3=C(C=C2)OCCO3)OCCO
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H23NO6S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

393.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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